Cas no 1396811-46-3 (3-(2H-1,3-benzodioxol-5-yl)-1-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea
• CAS No: 1396811-46-3
• MF: C₁₇H₂₀N₆O₃
• MW: 356.379102706909
• CID: 6332700
• PubChem ID: 71794818
• Update Time: 2025-11-01

3-(2H-1,3-benzodioxol-5-yl)-1-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea
• 1396811-46-3
• VU0541771-1
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)urea
• F6257-1559
• 3-(2H-1,3-benzodioxol-5-yl)-1-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]urea
• AKOS024545557
• 1-(1,3-benzodioxol-5-yl)-3-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]urea

• Inchi： 1S/C17H20N6O3/c1-22-4-6-23(7-5-22)16-9-15(18-10-19-16)21-17(24)20-12-2-3-13-14(8-12)26-11-25-13/h2-3,8-10H,4-7,11H2,1H3,(H2,18,19,20,21,24)
• InChI Key： CCJONSPVDWJXEK-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(NC1=CC(=NC=N1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 356.15968852g/mol
• Monoisotopic Mass: 356.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea

Recent Advances in the Study of 3-(2H-1,3-benzodioxol-5-yl)-1-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea (CAS: 1396811-46-3)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea (CAS: 1396811-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxol and pyrimidinylurea scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from the latest research is the compound's ability to modulate specific kinase pathways, including those involved in cell proliferation and apoptosis. In vitro studies have demonstrated its potent inhibitory activity against certain kinases, such as PI3K and mTOR, which are critical targets in cancer therapy. These findings suggest that 1396811-46-3 could serve as a lead compound for the development of novel kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in addressing neurodegenerative disorders. Preliminary data indicate that 3-(2H-1,3-benzodioxol-5-yl)-1-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea may exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These effects are believed to be mediated through the modulation of key signaling pathways, such as the Nrf2-ARE pathway, which plays a crucial role in cellular defense mechanisms against oxidative damage.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and tissue distribution. Results from these studies suggest that 1396811-46-3 has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, making it a viable candidate for further development. However, challenges such as potential drug-drug interactions and metabolic stability in vivo remain to be addressed in future research.

Overall, the latest research on 3-(2H-1,3-benzodioxol-5-yl)-1-6-(4-methylpiperazin-1-yl)pyrimidin-4-ylurea highlights its multifaceted potential in both oncology and neurodegenerative disease therapy. While significant progress has been made in understanding its biological activities and pharmacokinetics, further studies are needed to fully elucidate its therapeutic potential and optimize its pharmacological profile. Continued research efforts in this area are expected to yield valuable insights and pave the way for the development of novel therapeutics based on this promising compound.